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Compound of Interest

Compound Name: Kamebakaurin

Cat. No.: B10819498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kamebakaurin is a naturally occurring diterpenoid compound that has garnered significant

interest in the scientific community for its potent anti-inflammatory and anti-cancer properties.

Isolated from plants of the Isodon genus, which have a history of use in traditional medicine,

Kamebakaurin's unique chemical structure and biological activity make it a promising

candidate for further investigation and drug development. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Kamebakaurin, with a focus on its mechanism of action and relevant experimental

protocols.

Chemical Structure and Physicochemical Properties
Kamebakaurin, a kaurane diterpene, possesses a complex tetracyclic ring structure. Its

systematic IUPAC name is (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-

(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecan-15-one.

Below is a table summarizing the key chemical and physical properties of Kamebakaurin.
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Property Value Reference

Molecular Formula C₂₀H₃₀O₅ [1]

Molecular Weight 350.4 g/mol [1]

CAS Number 73981-34-7

Appearance White crystalline solid

Melting Point 234-236 °C

Solubility

Soluble in methanol, ethanol,

DMSO; sparingly soluble in

water

[2][3][4]

Biological Activities and Mechanism of Action
Kamebakaurin exhibits a range of biological activities, with its anti-inflammatory and anti-

cancer effects being the most extensively studied. The primary mechanism underlying these

activities is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Anti-inflammatory Activity
Kamebakaurin has demonstrated significant anti-inflammatory effects in various in vitro and in

vivo models. It has been shown to suppress the production of pro-inflammatory mediators such

as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in

lipopolysaccharide (LPS)-stimulated macrophage cell lines like RAW 264.7.

Anti-cancer Activity
The anti-cancer properties of Kamebakaurin have been observed in several cancer cell lines.

While specific IC50 values are cell-line dependent and require further comprehensive studies,

preliminary research indicates its potential to inhibit cancer cell proliferation and induce

apoptosis. The cytotoxic effects of Kamebakaurin are linked to its ability to modulate key

signaling pathways involved in cancer progression.

Mechanism of Action: Inhibition of NF-κB Pathway
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The NF-κB family of transcription factors plays a crucial role in regulating the expression of

genes involved in inflammation, cell survival, and proliferation. In normal cells, NF-κB is

sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various

signals, IκB is degraded, allowing NF-κB to translocate to the nucleus and activate gene

transcription.

Kamebakaurin exerts its inhibitory effect on the NF-κB pathway through a direct interaction

with the p50 subunit of NF-κB. This interaction prevents the DNA binding of NF-κB, thereby

blocking the transcription of its target genes.
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Seed cells in 96-well plate

Incubate for 24h

Treat with Kamebakaurin
(various concentrations)

Incubate for 24/48/72h

Add MTT solution

Incubate for 4h

Remove medium, add DMSO

Measure absorbance at 490 nm

Calculate cell viability and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10819498?utm_src=pdf-custom-synthesis
https://www.licorbio.com/support/contents/applications/gel/electrophoretic-mobility-shift-assay-guide.html
https://www.ncbi.nlm.nih.gov/books/NBK253956/
https://www.ncbi.nlm.nih.gov/books/NBK253956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2690398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2690398/
https://www.researchgate.net/publication/291410839_Melting_point-_solubility_relations_of_cocrystals
https://www.benchchem.com/product/b10819498#chemical-structure-and-properties-of-kamebakaurin
https://www.benchchem.com/product/b10819498#chemical-structure-and-properties-of-kamebakaurin
https://www.benchchem.com/product/b10819498#chemical-structure-and-properties-of-kamebakaurin
https://www.benchchem.com/product/b10819498#chemical-structure-and-properties-of-kamebakaurin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10819498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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